Cas no 2091775-30-1 (3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(1,1-dimethylethyl)-)

• Product Name: 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(1,1-dimethylethyl)-
• CAS No: 2091775-30-1
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• CID: 5255009
• Update Time: 2025-11-06

3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(1,1-dimethylethyl)-

• Inchi： 1S/C15H22N2O4/c1-14(2,3)11-10(12(18)19)7-9(8-16-11)17-13(20)21-15(4,5)6/h7-8H,1-6H3,(H,17,20)(H,18,19)
• InChI Key： FIAUCTMZRBXCQH-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NC=C(NC(OC(C)(C)C)=O)C=C1C(O)=O

Additional information on 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(1,1-dimethylethyl)-

Comprehensive Overview of 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(1,1-dimethylethyl)- (CAS No. 2091775-30-1)

3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(1,1-dimethylethyl)- (CAS No. 2091775-30-1) is a specialized organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound, often referred to by its systematic name, is a derivative of pyridinecarboxylic acid, featuring a tert-butoxycarbonyl (Boc) protected amino group and a tert-butyl substituent. Its unique structural properties make it a valuable intermediate in the development of novel therapeutic agents and bioactive molecules.

The growing interest in 3-Pyridinecarboxylic acid derivatives is driven by their versatility in drug discovery, particularly in the design of kinase inhibitors and other small-molecule therapeutics. Researchers frequently search for "Boc-protected pyridine derivatives" or "tert-butyl substituted pyridinecarboxylic acids" due to their relevance in medicinal chemistry. The compound's CAS No. 2091775-30-1 is often queried in scientific databases, highlighting its importance in academic and industrial settings.

One of the key features of 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(1,1-dimethylethyl)- is its stability under various reaction conditions, making it suitable for multi-step synthetic routes. The Boc group provides excellent protection for the amino functionality, allowing for selective deprotection when needed. This attribute is particularly valuable in peptide coupling reactions and the synthesis of complex heterocycles.

In recent years, the demand for high-purity pyridine derivatives has surged, driven by advancements in targeted drug delivery systems and personalized medicine. The compound's role in these cutting-edge applications has made it a subject of numerous patents and research publications. Scientists often explore its potential in "cancer drug development" and "neurodegenerative disease research," areas that dominate current biomedical trends.

The synthesis of 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(1,1-dimethylethyl)- typically involves multi-step organic transformations, starting from commercially available pyridine precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers optimizing routes to minimize waste and improve atom economy. These developments align with the pharmaceutical industry's focus on sustainable manufacturing practices.

Analytical characterization of this compound employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring precise quality control for research applications. The compound's purity is critical, especially when used as a pharmaceutical intermediate or reference standard. Many laboratories search for "analytical methods for pyridine derivatives" to establish robust quality assurance protocols.

The global market for specialty pyridine compounds has shown consistent growth, with CAS No. 2091775-30-1 occupying a niche but important segment. Industry reports indicate increasing investment in custom synthesis services for such molecules, catering to the needs of biotech startups and established pharmaceutical companies alike. This trend reflects the compound's relevance in contemporary drug discovery pipelines.

From a regulatory perspective, 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(1,1-dimethylethyl)- is handled according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper chemical handling procedures should always be followed. Researchers frequently inquire about "storage conditions for Boc-protected compounds" and "stability of tert-butyl substituted heterocycles," indicating the practical considerations in working with this material.

Future research directions for this compound may explore its potential in bioconjugation chemistry and prodrug design, areas that have gained prominence in recent drug development strategies. The versatility of the pyridine core structure continues to inspire innovation across multiple disciplines of chemical research, ensuring ongoing interest in derivatives like CAS No. 2091775-30-1.

In conclusion, 3-Pyridinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-2-(1,1-dimethylethyl)- represents an important building block in modern organic synthesis and pharmaceutical research. Its combination of protective groups and substituents offers unique opportunities for molecular design, addressing current challenges in medicinal chemistry and material science. As the scientific community continues to explore novel applications for such specialized compounds, this particular derivative is likely to maintain its relevance in cutting-edge research initiatives.